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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169984

Topaz Training Optimization: Technical Support
Center

Welcome to the technical support center for optimizing Topaz training parameters. This
resource is designed for researchers, scientists, and drug development professionals to
troubleshoot and enhance their Topaz model training for superior particle picking in cryo-
electron microscopy (cryo-EM).

Frequently Asked Questions (FAQs)

Q1: What is the first step to take if my Topaz training is performing poorly?

Al: Before diving into extensive parameter tuning, ensure your initial particle picks used for
training are of high quality. Manually picking 1,000-2,000 high-confidence particles from a
representative set of micrographs (10-100) is a recommended starting point.[1][2] It is crucial
that these picks are well-centered and represent the different views of your particle.[2] If you
are getting poor results, consider cleaning your initial particle set through 2D classification and
selecting only the best classes to use for training.[3]

Q2: My training is taking a very long time. What can | do to speed it up?

A2: Long training times can often be attributed to processing a large number of micrographs or
using a small downsampling factor. Here are a few strategies to accelerate training:
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 Increase the Downsampling Factor: It is highly recommended to downsample micrographs to
reduce memory load and improve performance.[4] For instance, a downsampling factor of 8
or 16 is common for typical datasets.[2][4][5] The goal is to have the particle diameter fit
within the receptive field of the neural network model being used.[6][7]

e Train on a Subset: You don't need to train on your entire micrograph dataset. Training on a
representative subset is sufficient for the model to learn the necessary features.[5]

» Utilize Pretrained Models: Topaz offers pretrained models that can significantly reduce the
required number of training steps. By default, topaz train will initialize from these models.[7]

o Check GPU Configuration: If training is exceptionally slow, verify that Topaz is correctly
configured to use your GPU, as it will default to the CPU if not.[2]

Q3: How do I know if my model is overfitting? What can | do to prevent it?

A3: Overfitting occurs when the model learns the training data too well, including its noise, and
fails to generalize to new, unseen data. In Topaz, a sign of overfitting is when the precision on
the test set begins to decrease after several epochs of increasing.[4]

Here are several techniques to mitigate overfitting:

» Early Stopping: Topaz automatically saves the model from the epoch with the highest
precision, which is a form of early stopping.[4] You can also manually monitor the training
and test plots and stop training when the test precision plateaus or starts to decline.

o Dropout: This technique randomly disables a fraction of units during training to prevent over-
reliance on specific features. A low dropout rate (between 0 and 0.5) can be beneficial.[4]

e L2 Regularization: This adds a penalty to the loss function to discourage complex models.
Values less than 1 can improve performance.[4]

o Data Augmentation: Topaz inherently uses a form of data augmentation by treating a radius
of pixels around each labeled particle as positive.[8] You can also augment your dataset by
applying transformations like rotation and flipping to your micrographs.[9]
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o Batch Normalization: Enabling batch normalization helps to reduce overfitting and allows for
higher learning rates.[4]

Q4: | am getting a lot of false positives in my particle picks. How can | reduce them?

A4: A high number of false positives can often be traced back to the training data and key
training parameters.

o Clean Training Data: As mentioned in Q1, the quality of your training particles is paramount.
Junk or aggregated particles in the training set will teach Topaz to pick more of the same.[2]

o Optimize 'Expected Number of Particles': This is a crucial parameter. If this value is set too
high, the model may be forced to pick more junk to meet the expectation, leading to lower
precision.[10] Conversely, setting it too low may result in missing real particles. It's
recommended to provide a reasonably accurate estimate of the average number of particles
per micrograph.[4][11] You can use the Topaz Cross Validation job to find an optimal value
for this parameter.[1]

o Adjust Score Threshold: After particle extraction, you can apply a score threshold to filter out
low-confidence picks, which are more likely to be false positives.[12][13] The topaz
precision_recall_curve command can help in choosing an appropriate threshold.[8]

Troubleshooting Guides

Issue 1: Model Not Converging (Flat or Low Precision
Curve)

Symptoms: The test average precision curve remains flat or at a very low value throughout the
training epochs.

Possible Causes and Solutions:
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Cause Solution

The learning rate might be too high, causing the
optimization to diverge, or too low, resulting in
Incorrect Learning Rate slow progress. Use the Topaz Cross Validation
job to test a range of learning rates (e.g., initial
value of 0.0001, incrementing by 0.0001).[4]

The training particles may not be representative
or may contain significant "junk.” Manually
Poor Quality Training Data inspect your training picks and consider re-

picking or cleaning them via 2D classification.[1]

[3]

An inaccurate estimate can negatively impact

. the loss function. Provide a more accurate

Inappropriate 'Expected Number of Particles ] )
average number of particles per micrograph.[4]

[11]

The model may simply need more training
Insufficient Training iterations to learn. Increase the Number of
Epochs and/or the Epoch Size.[10][14]

If you are using denoised micrographs for

training, ensure they are compatible with Topaz.
Data Scaling Issues As of cryoSPARC v4.5, denoised micrographs

from its native denoiser are not compatible with

Topaz training due to scaling differences.[15]

Issue 2: Inconsistent Results Between Different Training
Runs

Symptoms: Training Topaz with the same dataset and parameters yields significantly different
results each time.

Possible Causes and Solutions:
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Cause Solution

By default, Topaz will randomly split your data
into training and testing sets. This can lead to
) ) variability in the evaluation metrics. For
Random Train-Test Split ] ]
reproducible comparisons, you can manually
split your micrographs into training and testing

sets before running the Topaz Train job.

The inherent randomness in neural network

training (e.g., weight initialization, dropout) can
Stochastic Nature of Training lead to slightly different outcomes. While this is

normal, large variations may point to other

underlying issues.

With a very small number of training
Small Dataset micrographs, the random split can have a more

pronounced effect on the results.

Key Training Parameter Optimization

The following table summarizes key Topaz training parameters and provides guidance on their
optimization.
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Parameter

Description

Recommended Starting
Values & Optimization
Strategy

Downsampling Factor

Factor by which to

downsample micrographs.

8-16x is a common range.[2][4]
[5] The goal is to ensure the
particle diameter fits within the
model's receptive field (e.g., <
71 pixels for resnet8).[6][7]

Learning Rate

Step size for model weight

updates during training.[4][13]

A typical starting point is 0.001
or 0.0001. Use cross-validation

to find the optimal value.[4]

Minibatch Size

Number of examples used in

each training iteration.

Lower values (e.g., 64, 128)
can improve accuracy but
increase training time.[4][10]
Default is often 256.[8][10]

Number of Epochs

Number of times the entire
training dataset is passed

through the model.

10-30 epochs are common.
[10][11] Monitor the precision
curve; more epochs may be
needed if it hasn't plateaued.
[14]

Epoch Size

Number of parameter updates

per epoch.

Increasing this value leads to
more training per epoch but at
a slower speed.[4] A larger
epoch size (e.g., 10000) may
be beneficial for larger
datasets.[10]

Expected Number of Particles

The average number of
particles expected per

micrograph.

This is a critical parameter.
Provide an accurate estimate.
[4][11] Use cross-validation to

optimize this value.[1]

Network Architecture

The type of neural network

model to use.

resnet8 is a good default that
balances performance and
receptive field size.[8][11]
conv31 or conv63 can be
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better for less complex models.

[8]

Experimental Protocols
Protocol 1: Standard Topaz Model Training Workflow

This protocol outlines the standard procedure for training a Topaz model for particle picking.
o Data Pre-processing:
o Perform motion correction and CTF estimation on your raw movie frames.

o Downsample the micrographs to an appropriate pixel size where the particle diameter is
less than the receptive field of the chosen network architecture.[7]

« Initial Particle Picking (Training Set Generation):

o Manually pick particles from a representative subset of 10-20 micrographs.[16] Aim for
1000-2000 high-quality picks.[1]

o Alternatively, use a template-based or blob-based picker, followed by 2D classification to
select only the highest quality particle coordinates for training.[1]

e Topaz Model Training:

o Use the Topaz Train job, providing the pre-processed micrographs and the curated
particle coordinates as inputs.[4]

o Set the key training parameters as outlined in the table above. It is highly recommended to
perform cross-validation on the 'Expected Number of Particles' and 'Learning Rate'.[4]

o Particle Extraction:

o Use the trained Topaz model with the Topaz Extract job to pick particles from the entire
micrograph dataset.[12]

o Apply a score threshold to the extracted particles to balance precision and recall.[12]
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e Downstream Processing:
o Extract the particle stacks from the coordinates provided by Topaz.
o Perform 2D classification to remove any remaining "junk” particles.[12]

o Proceed with ab-initio 3D reconstruction and refinement.[12]

Visualizations
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Caption: A flowchart illustrating the standard workflow for Topaz training and particle picking.
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Caption: A decision-making diagram for optimizing Topaz training parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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